Cas no 2287343-98-8 (3-Chloro-5-nitro-4-(phenylmethoxycarbonylamino)benzoic acid)

• Product Name: 3-Chloro-5-nitro-4-(phenylmethoxycarbonylamino)benzoic acid
• CAS No: 2287343-98-8
• MF: C₁₅H₁₁ClN₂O₆
• MW: 350.710643053055
• CID: 5838460
• PubChem ID: 137943019
• Update Time: 2025-06-08

3-Chloro-5-nitro-4-(phenylmethoxycarbonylamino)benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6747437
• 4-{[(benzyloxy)carbonyl]amino}-3-chloro-5-nitrobenzoic acid
• 2287343-98-8
• 3-Chloro-5-nitro-4-(phenylmethoxycarbonylamino)benzoic acid

• Inchi： 1S/C15H11ClN2O6/c16-11-6-10(14(19)20)7-12(18(22)23)13(11)17-15(21)24-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,17,21)(H,19,20)
• InChI Key： LHXAZHYXTWASPU-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)O)=CC(=C1NC(=O)OCC1C=CC=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 350.0305638g/mol
• Monoisotopic Mass: 350.0305638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 121Ų

Additional information on 3-Chloro-5-nitro-4-(phenylmethoxycarbonylamino)benzoic acid

Introduction to 3-Chloro-5-nitro-4-(phenylmethoxycarbonylamino)benzoic acid (CAS No: 2287343-98-8)

3-Chloro-5-nitro-4-(phenylmethoxycarbonylamino)benzoic acid, identified by the Chemical Abstracts Service Number (CAS No) 2287343-98-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to a class of benzoic acid derivatives, characterized by its unique structural features, including a chloro substituent at the 3-position, a nitro group at the 5-position, and an amino group protected by a phenylmethoxycarbonyl (Boc) moiety at the 4-position. These structural attributes make it a versatile intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The significance of 3-Chloro-5-nitro-4-(phenylmethoxycarbonylamino)benzoic acid lies in its potential applications across multiple domains of chemical biology and drug discovery. The presence of both electrophilic and nucleophilic centers in its structure allows for diverse chemical transformations, making it a valuable building block for constructing pharmacophores. In recent years, there has been growing interest in exploring the pharmacological properties of nitroaromatic compounds, which have shown promise in various therapeutic contexts, including anti-inflammatory, anticancer, and antimicrobial applications.

One of the most compelling aspects of 3-Chloro-5-nitro-4-(phenylmethoxycarbonylamino)benzoic acid is its role as a precursor in the synthesis of biologically active molecules. The Boc-protected amino group provides a stable handle for further functionalization, enabling chemists to introduce additional modifications while maintaining the integrity of the core benzoic acid scaffold. This flexibility is particularly advantageous in medicinal chemistry, where precise control over molecular structure is essential for optimizing biological activity.

Recent advancements in synthetic methodologies have further enhanced the utility of 3-Chloro-5-nitro-4-(phenylmethoxycarbonylamino)benzoic acid. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to introduce various substituents at specific positions on the benzoic acid ring. These techniques have opened up new avenues for designing structurally diverse derivatives with tailored biological properties. Moreover, computational chemistry approaches have been utilized to predict the binding modes of this compound with target proteins, providing valuable insights into its potential pharmacological effects.

The nitro group in 3-Chloro-5-nitro-4-(phenylmethoxycarbonylamino)benzoic acid is particularly noteworthy due to its reactivity and biological significance. Nitroaromatic compounds have been extensively studied for their ability to undergo bioactivation via reduction to hydroxylamine or amine derivatives. This transformation can lead to changes in their pharmacological profile, often enhancing their therapeutic efficacy. For example, nitroaromatic drugs have demonstrated significant activity against certain types of cancer by interfering with DNA replication and repair mechanisms. The structural motif present in 3-Chloro-5-nitro-4-(phenylmethoxycarbonylamino)benzoic acid aligns well with these principles, suggesting its potential as a lead compound or intermediate in the development of novel anticancer agents.

Furthermore, the chloro substituent at the 3-position contributes to the electronic properties of 3-Chloro-5-nitro-4-(phenylmethoxycarbonylamino)benzoic acid, influencing its interactions with biological targets. Chlorinated aromatic compounds are known to exhibit enhanced binding affinity to certain enzymes and receptors due to their ability to engage in halogen bonding interactions. This feature has been exploited in the design of high-affinity ligands for therapeutic purposes. The combination of chloro and nitro groups in this compound may synergistically enhance its binding properties, making it an attractive candidate for further exploration.

In terms of synthetic applications, 3-Chloro-5-nitro-4-(phenylmethoxycarbonylamino)benzoic acid serves as a crucial intermediate in multi-step syntheses. The Boc-protection strategy allows for selective deprotection under mild conditions when required, facilitating late-stage modifications without compromising earlier-formed functional groups. This modularity is highly valued in drug discovery pipelines, where iterative optimization is often necessary to achieve desired pharmacological outcomes.

Recent studies have also highlighted the importance of 3-Chloro-5-nitro-4-(phenylmethoxycarbonylamino)benzoic acid in exploring new chemical space for drug development. By leveraging computational screening and high-throughput experimentation techniques, researchers have identified novel derivatives with improved pharmacokinetic profiles and reduced toxicity compared to existing drugs. These findings underscore the potential of this compound as a scaffold for generating next-generation therapeutics.

The versatility of 3-Chloro-5-nitro-4-(phenylmethoxycarbonylamino)benzoic acid extends beyond pharmaceutical applications into materials science and agrochemical research. Its unique structural features make it suitable for designing advanced materials with specific electronic or optical properties. Additionally, nitroaromatic compounds are being explored as intermediates in sustainable agriculture due to their potential as bioactive pesticides or herbicides.

In conclusion,3-Chloro-5-nitro-4-(phenylmethoxycarbonylamino)benzoic acid (CAS No: 2287343-98-8) represents a promising compound with diverse applications across multiple scientific disciplines. Its structural features and synthetic utility position it as a valuable tool for researchers engaged in drug discovery, materials science, and agricultural innovation. As our understanding of molecular interactions continues to evolve,3-Chloro-5-nitro-4-(phenylmethoxycarbonylamino)benzoic acid is likely to play an increasingly important role in shaping future advancements.